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Introduction

Dodecyl methacrylate (DDMA), also known as lauryl methacrylate, is an organic compound
classified as an ester of methacrylic acid and dodecanol. Its CAS (Chemical Abstracts Service)
Registry Number is 142-90-5[1][2][3][4][5]. This monomer is of significant interest to
researchers and scientists, particularly in the fields of polymer chemistry, materials science,
and drug development, due to its ability to form polymers with specific and desirable properties.
The long dodecy! (lauryl) side-chain imparts hydrophobicity, flexibility, and a low glass transition
temperature to its polymers, making them suitable for a variety of specialized applications.

This guide provides a comprehensive overview of dodecyl methacrylate, including its
chemical and physical properties, safety and handling information, detailed experimental
protocols for its synthesis and polymerization, and its applications, with a focus on its relevance
to the biomedical and pharmaceutical fields.

Chemical and Physical Properties

Dodecyl methacrylate is a colorless to pale yellow liquid characterized by a mild, ester-like
odor[6]. Its key properties are summarized in the table below, providing a quantitative basis for
its use in experimental and industrial settings.
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Property Value Reference(s)
CAS Number 142-90-5 [LI21031151071
Molecular Formula C16H3002 [11[2][41[5]
Molecular Weight 254.41 g/mol [1112][4]1[5]
Clear, colorless to pale yellow
Appearance o [6]
liquid
) 0.868 - 0.874 g/cm? at 20-25
Density oc (2113141181191
Melting Point -7°Cto-23°C [21[31[4][8]
N _ 322.7 °C at 760 mmHg 142 °C
Boiling Point [21[31[41[5]

at 4 mmHg

Refractive Index (n2°/D)

1.445

[2]14](8]

Flash Point

133.8 °C to >230 °F (>110 °C)

[2]14](8]

Water Solubility

Insoluble

(210511

Solubility

Miscible with most organic
solvents (e.g., ethanol,

acetone, chloroform)

[3]L6]

Vapor Pressure

0.000274 mmHg at 25 °C

[2][5]

LogP (Octanol/Water)

6.45 - 6.68

[41(5]

Safety and Handling

Proper handling of dodecyl methacrylate is essential to ensure laboratory safety. It is

classified as an irritant and an environmental hazard. Key safety information is summarized

below.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.chemeo.com/cid/92-459-1/n-Dodecyl-methacrylate
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://cameochemicals.noaa.gov/chemical/11253
https://www.chemeo.com/cid/92-459-1/n-Dodecyl-methacrylate
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.chemeo.com/cid/92-459-1/n-Dodecyl-methacrylate
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.nbinno.com/?news/bd-dodecyl-methacrylate-cas-142-90-5-technical-specifications-industrial-applications
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://www.echemi.com/produce/pr2503212106-dodecyl-methacrylate.html
https://www.tcichemicals.com/BE/en/sds/M0083_EU_6N.pdf
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://www.echemi.com/produce/pr2503212106-dodecyl-methacrylate.html
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://www.echemi.com/produce/pr2503212106-dodecyl-methacrylate.html
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://www.echemi.com/produce/pr2503212106-dodecyl-methacrylate.html
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.tcichemicals.com/BE/en/sds/M0083_EU_6N.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7227264.htm
https://www.nbinno.com/?news/bd-dodecyl-methacrylate-cas-142-90-5-technical-specifications-industrial-applications
https://www.chemnet.com/cas/en/142-90-5/dodecyl-methacrylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7227264.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/8906
https://www.benchchem.com/product/b107424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class Statement Reference(s)
Skin Irritation H315: Causes skin irritation. [9][10]
o H319: Causes serious eye
Eye Irritation S [9][10]
irritation.

) o H335: May cause respiratory
Respiratory Irritation o [9][10]
irritation.

) H410: Very toxic to aquatic life
Aquatic Hazard _ _ [9][10]
with long lasting effects.

Precautionary Measures:

P261: Avoid breathing mist, vapors, or spray[9].
e P273: Avoid release to the environment[10].
o P280: Wear protective gloves and eye protection[9].

o P302+P352: IF ON SKIN: Wash with plenty of water. If irritation occurs, seek medical
advice[9].

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing[9][10].

Storage and Stability: Dodecyl methacrylate should be stored in a cool, dark, and well-
ventilated place between 2-8°C, away from oxidizing agents[3][4][9]. It is typically supplied with
an inhibitor, such as hydroquinone (HQ) or the methyl ether of hydroquinone (MEHQ), to
prevent spontaneous polymerization[3][11]. Heat, light, and contaminants can initiate
polymerization, which can be vigorous and exothermic[3][7].

Experimental Protocols
Synthesis of Dodecyl Methacrylate via Esterification

Dodecyl methacrylate is commonly synthesized by the esterification of methacrylic acid with
dodecanol. A general laboratory-scale protocol is described below.
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Materials:

Dodecanol (1-dodecanol)

Methacrylic acid

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)[3][12]
Polymerization inhibitor (e.g., hydroquinone)[12]

Solvent (e.g., toluene or xylene for azeotropic removal of water)[3]
Sodium hydroxide solution (for washing)

Anhydrous magnesium sulfate (for drying)

Methodology:

Reaction Setup: A round-bottom flask is equipped with a magnetic stirrer, a heating mantle,
and a Dean-Stark apparatus connected to a reflux condenser.

Charging Reagents: Dodecanol, a molar excess of methacrylic acid (e.g., 1.5-2 equivalents),
the acid catalyst (e.g., 0.5 mol%), the inhibitor, and the solvent are added to the flask[3][12].

Reaction: The mixture is heated to reflux. The water produced during the esterification is
collected in the Dean-Stark trap, driving the reaction to completion. The reaction progress
can be monitored by measuring the amount of water collected.

Work-up: After cooling, the reaction mixture is washed sequentially with a dilute sodium
hydroxide solution to remove unreacted methacrylic acid and the catalyst, followed by
washing with water until the pH is neutral.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The final product, dodecyl methacrylate, can
be further purified by vacuum distillation.
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Figure 1. General workflow for the synthesis of dodecyl methacrylate.

Free-Radical Polymerization of Dodecyl Methacrylate

Poly(dodecyl methacrylate) (PDDMA) can be synthesized via free-radical polymerization. The
properties of the resulting polymer (e.g., molecular weight) can be tuned by adjusting reaction

conditions.
Materials:

o Dodecyl methacrylate monomer (inhibitor removed prior to use)
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o Free-radical initiator (e.g., azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO))[12][13]

e Solvent (e.g., toluene, xylene, or bulk polymerization)[12][13]

» Precipitating solvent (e.g., methanol)[13]

Methodology:

e Inhibitor Removal: The inhibitor (MEHQ) is removed from the commercial monomer by
passing it through a column of activated basic alumina or a dedicated inhibitor-removal
column[11].

e Reaction Setup: The reaction is conducted in a flask equipped with a condenser, magnetic
stirrer, and a nitrogen or argon inlet to maintain an inert atmosphere.

o Polymerization: The purified monomer, solvent (if not bulk), and initiator are added to the
flask. The solution is purged with an inert gas (e.g., nitrogen) for 15-30 minutes to remove
oxygen, which can inhibit the reaction.

e Heating: The flask is heated to a specific temperature (e.g., 70°C for AIBN, 95°C for BPO) to
initiate polymerization[12][13]. The reaction is allowed to proceed for several hours.

« |solation: Upon completion, the solution is cooled and the polymer is isolated by precipitation
in a large excess of a non-solvent, such as cold methanol, while stirring[13].

e Drying: The precipitated polymer is collected by filtration and dried under vacuum to a
constant weight.
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Figure 2: Workflow for free-radical polymerization of dodecyl methacrylate.

Applications in Research and Drug Development

While dodecyl methacrylate is widely used in coatings, adhesives, and lubricants to improve
flexibility and hydrophobicity[6][14][15], its properties are also highly relevant to the biomedical
and pharmaceutical fields. The long alkyl side-chain of PDDMA makes it a versatile component

for creating soft, hydrophobic biomaterials.
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Potential Applications:

o Drug Delivery Systems: PDDMA and its copolymers can be used to formulate nanoparticles,
microparticles, or micelles for the encapsulation and controlled release of hydrophobic drugs.
The hydrophobic PDDMA core can effectively house lipophilic active pharmaceutical
ingredients (APIs), while a hydrophilic outer shell (in a copolymer system) can provide
aqueous stability.

o Biomaterial Coatings: The hydrophobicity and low surface energy of PDDMA make it a
candidate for coating medical devices to reduce biofouling or to control surface-protein
interactions.

» Tissue Engineering: Soft, flexible polymers derived from dodecyl methacrylate can be used
as scaffolds in tissue engineering, where mechanical properties that mimic soft tissues are
required[16].

» Excipients: As a component of copolymers, it can act as a binder or matrix-former in solid
dosage forms, modifying drug release profiles.
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7
/
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Figure 3: Logical relationship between DDMA properties and drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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